Cas no 90276-97-4 (2-Propenoic acid, 3-(ethylamino)-, methyl ester)
90276-97-4 structure
Product Name:2-Propenoic acid, 3-(ethylamino)-, methyl ester
CAS No:90276-97-4
MF:C6H11NO2
MW:129.157041788101
CID:790427
PubChem ID:2751254
Update Time:2025-04-19
2-Propenoic acid, 3-(ethylamino)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(ethylamino)-, methyl ester
- methyl 3-(ethylamino)prop-2-enoate
- DTXSID10372826
- 90276-97-4
-
- Inchi: 1S/C6H11NO2/c1-3-7-5-4-6(8)9-2/h4-5,7H,3H2,1-2H3
- InChI Key: PMZZKLUKCIYOJP-UHFFFAOYSA-N
- SMILES: O(C)C(C=CNCC)=O
Computed Properties
- Exact Mass: 129.078978594g/mol
- Monoisotopic Mass: 129.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.3
- Topological Polar Surface Area: 38.3Ų
2-Propenoic acid, 3-(ethylamino)-, methyl ester Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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